Cas no 52320-92-0 (N-ethyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-3-carboxamide)

N-ethyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-3-carboxamide structure
52320-92-0 structure
Product name:N-ethyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-3-carboxamide
CAS No:52320-92-0
MF:C10H19N3O
MW:197.27736
CID:936732
PubChem ID:423351

N-ethyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-8-methyl-3,8-diazabicyclo[3.2.1]octane-3-carboxamide
    • 3-(N-Ethylcarbamyl)-8-methyl-3,8-diazabicyclo[3.2.1]octane
    • SCHEMBL11774665
    • JFGSOXQAXPONNA-UHFFFAOYSA-N
    • 52320-92-0
    • DTXSID90329732
    • Inchi: InChI=1S/C10H19N3O/c1-3-11-10(14)13-6-8-4-5-9(7-13)12(8)2/h8-9H,3-7H2,1-2H3,(H,11,14)
    • InChI Key: JFGSOXQAXPONNA-UHFFFAOYSA-N
    • SMILES: CCNC(=O)N1CC2CCC(C1)N2C

Computed Properties

  • Exact Mass: 197.15297
  • Monoisotopic Mass: 197.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.6Ų
  • XLogP3: 0.4

Experimental Properties

  • PSA: 35.58

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